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Compound of Interest
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Cat. No.: B15588034 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
BA6b9 is a potent and selective allosteric inhibitor of the intermediate-conductance calcium-

activated potassium channel KCa3.1, also known as the SK4 channel.[1][2] It exerts its

inhibitory effect by targeting the calmodulin-PIP2 (CaM-PIP2) binding domain, a previously

untargeted region of the SK4 channel.[3][4][5] Specifically, BA6b9 interacts with two key amino

acid residues, Arginine-191 and Histidine-192, located in the S4-S5 linker of the channel.[1][4]

This interaction prevents the proper binding of the Ca2+-CaM N-lobe to the channel, thereby

inhibiting its activation.[3][4][5] The IC50 for BA6b9 inhibition of wild-type SK4 channels is

approximately 8.6 µM.[1][2] Due to its selective action, BA6b9 is a valuable tool for studying

the physiological roles of SK4 channels and for investigating potential therapeutic applications,

particularly in areas such as atrial fibrillation.[1][3][6]

These application notes provide detailed protocols for the preparation of BA6b9 stock solutions

for use in cell culture experiments, ensuring accurate and reproducible results.

Data Presentation
For ease of reference, the key quantitative data for BA6b9 is summarized in the table below.
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Parameter Value Source

Molecular Formula C₁₄H₁₉NO₂

Molecular Weight 233.30 g/mol Calculated

CAS Number 609335-29-7 [1]

IC₅₀ (WT SK4) 8.6 µM [1][2]

Recommended Solvent Dimethyl sulfoxide (DMSO) [7]

Recommended Stock Conc. 10 mM [7]

Storage Temperature -20°C

Experimental Protocols
Materials

BA6b9 powder

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes (1.5 mL)

Sterile pipettes and tips

Vortex mixer

Analytical balance

Preparation of a 10 mM BA6b9 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of BA6b9 in DMSO.

Calculate the required mass of BA6b9:

To prepare 1 mL of a 10 mM stock solution, you will need:

Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)
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Mass (mg) = 0.010 mol/L x 0.001 L x 233.30 g/mol x 1000 mg/g = 2.333 mg

Accurately weigh out 2.333 mg of BA6b9 powder using an analytical balance.

Dissolution of BA6b9:

Transfer the weighed BA6b9 powder into a sterile 1.5 mL microcentrifuge tube.

Add 1 mL of cell culture grade DMSO to the tube.

Vortex the solution thoroughly until the BA6b9 powder is completely dissolved. Visually

inspect the solution to ensure there are no visible particles.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, aliquot the 10 mM stock solution into smaller,

single-use volumes (e.g., 10-50 µL) in sterile microcentrifuge tubes.

Clearly label each aliquot with the compound name, concentration, and date of

preparation.

Store the aliquots at -20°C for long-term storage.

Preparation of Working Solutions
For cell culture experiments, the concentrated stock solution must be diluted to the final desired

concentration in the cell culture medium.

Determine the final concentration: The effective concentration of BA6b9 can vary depending

on the cell type and experimental design. A typical starting point for in vitro experiments is in

the range of 1-20 µM.[4][5]

Serial Dilution: It is recommended to perform a serial dilution of the stock solution to achieve

the final working concentration. For example, to prepare a 10 µM working solution in 1 mL of

cell culture medium from a 10 mM stock:

First, prepare an intermediate dilution by adding 1 µL of the 10 mM stock solution to 999

µL of cell culture medium. This will result in a 10 µM solution.
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Important: Always add the diluted BA6b9 solution to the cell culture medium and mix well.

The final concentration of DMSO in the cell culture medium should be kept low (typically ≤

0.1%) to avoid solvent-induced cytotoxicity.

Mandatory Visualizations
Experimental Workflow for BA6b9 Stock Solution
Preparation
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Caption: Workflow for preparing BA6b9 stock and working solutions.
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Signaling Pathway of BA6b9 Inhibition of the SK4
Channel
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Caption: BA6b9 allosterically inhibits the SK4 channel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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